(6-(1-Hydroxyethyl)pyridin-3-yl)boronic acid

• Molecular Formula: C7H10BNO3
• Molecular Weight: 166.97 g/mol
• IUPAC Name: [6-(1-hydroxyethyl)pyridin-3-yl]boronic acid
• InChI: InChI=1S/C7H10BNO3/c1-5(10)7-3-2-6(4-9-7)8(11)12/h2-5,10-12H,1H3
• InChI Key: WVNCMNXSDWSRLK-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(C=C1)C(C)O)(O)O

Description

(6-(1-Hydroxyethyl)pyridin-3-yl)boronic acid is a useful research compound. Its molecular formula is C7H10BNO3 and its molecular weight is 166.97 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.0 M Methylmagnesium chloride in THF (0.4 mL, 0.4 mmol) was added dropwise to a mixture of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbaldehyde (50 mg, 0.2 mmol, Frontier Scientific, catalog #F2110) in THF (2 mL) at 0° C. After stirring for 1 h at room temperature, the reaction was quenched with 1 N NH4Cl and was extracted with EtOAc. The organic layer was washed with brine, dried over MgSO4, and concentrated to give the crude [6-(1-hydroxyethyl)pyridin-3-yl]boronic acid. This was used in the next step without purification.